Cas no 1780390-52-4 (6-(3-fluoro-4-methoxyphenyl)pyridazine-3-carboxylic acid)

• Product Name: 6-(3-fluoro-4-methoxyphenyl)pyridazine-3-carboxylic acid
• CAS No: 1780390-52-4
• MF: C₁₂H₉FN₂O₃
• MW: 248.209866285324
• CID: 6414690
• PubChem ID: 84164425
• Update Time: 2025-10-29

6-(3-fluoro-4-methoxyphenyl)pyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(3-fluoro-4-methoxyphenyl)pyridazine-3-carboxylic acid
• 1780390-52-4
• EN300-1586576

• Inchi： 1S/C12H9FN2O3/c1-18-11-5-2-7(6-8(11)13)9-3-4-10(12(16)17)15-14-9/h2-6H,1H3,(H,16,17)
• InChI Key： WESJETGPDAJLRI-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1=CC=C(C(=O)O)N=N1)OC

Computed Properties

• Exact Mass: 248.05972032g/mol
• Monoisotopic Mass: 248.05972032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 72.3Ų

Additional information on 6-(3-fluoro-4-methoxyphenyl)pyridazine-3-carboxylic acid

Comprehensive Overview of 6-(3-fluoro-4-methoxyphenyl)pyridazine-3-carboxylic acid (CAS No. 1780390-52-4)

6-(3-fluoro-4-methoxyphenyl)pyridazine-3-carboxylic acid (CAS No. 1780390-52-4) is a fluorinated pyridazine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of heterocyclic carboxylic acids, which are widely explored for their bioactive properties. The presence of both fluoro and methoxy substituents on the phenyl ring enhances its electronic and steric properties, making it a valuable intermediate in drug discovery and material science.

In recent years, the demand for fluorinated organic compounds like 6-(3-fluoro-4-methoxyphenyl)pyridazine-3-carboxylic acid has surged, driven by their applications in medicinal chemistry and crop protection. Researchers are particularly interested in its role as a building block for designing novel kinase inhibitors and antibacterial agents. The compound's CAS number 1780390-52-4 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

One of the key advantages of 6-(3-fluoro-4-methoxyphenyl)pyridazine-3-carboxylic acid is its versatility in organic synthesis. The carboxylic acid moiety allows for easy derivatization, enabling the creation of esters, amides, and other functionalized derivatives. This flexibility is crucial for optimizing drug-like properties, such as solubility and bioavailability. Additionally, the fluoro substituent is known to improve metabolic stability, a highly sought-after feature in pharmaceutical development.

The compound's potential extends beyond drug discovery. In agrochemical research, 6-(3-fluoro-4-methoxyphenyl)pyridazine-3-carboxylic acid is being investigated for its herbicidal and fungicidal activities. The methoxy group contributes to its ability to interact with biological targets, while the pyridazine core offers a scaffold for further modifications. These attributes align with the growing interest in sustainable agriculture and green chemistry, as researchers seek eco-friendly alternatives to traditional pesticides.

From a synthetic chemistry perspective, the preparation of 6-(3-fluoro-4-methoxyphenyl)pyridazine-3-carboxylic acid involves multi-step reactions, including cross-coupling and oxidation processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yields and reduce reaction times. These innovations are part of a broader trend toward process optimization in chemical manufacturing, addressing the need for cost-effective and scalable production methods.

In the context of AI-driven drug discovery, 6-(3-fluoro-4-methoxyphenyl)pyridazine-3-carboxylic acid has emerged as a candidate for virtual screening and molecular docking studies. Its structural motifs are compatible with machine learning algorithms used to predict binding affinities and ADMET properties. This intersection of computational chemistry and experimental validation highlights the compound's potential to accelerate hit-to-lead optimization in drug development pipelines.

Environmental and regulatory considerations also play a role in the compound's applications. As a fluorinated aromatic derivative, its biodegradability and ecotoxicity profiles are under scrutiny to ensure compliance with REACH and other global regulations. Researchers are actively exploring green solvents and catalytic methods to minimize waste and energy consumption during its synthesis, aligning with the principles of circular economy.

In summary, 6-(3-fluoro-4-methoxyphenyl)pyridazine-3-carboxylic acid (CAS No. 1780390-52-4) represents a multifaceted compound with broad implications for pharmaceuticals, agrochemicals, and materials science. Its structural features, combined with modern synthetic and computational tools, position it as a promising candidate for addressing current challenges in healthcare and sustainability. As research progresses, this compound is likely to remain a focal point for innovation in organic chemistry and life sciences.